2-(3,5-Dinitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• IUPAC Name: 2-(3,5-dinitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C12H15BN2O6/c1-11(2)12(3,4)21-13(20-11)8-5-9(14(16)17)7-10(6-8)15(18)19/h5-7H,1-4H3
• InChI Key: SFFDLKOCTJMCCJ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C12H15BN2O6
• DSSTOX Substance ID: DTXSID00674861
• Molecular Weight: 294.07 g/mol
• CAS RN: 428820-95-5

Description

The compound appears to contain a 3,5-dinitrophenyl group and a 1,3,2-dioxaborolane group. Dinitrophenyl compounds are known for their explosive properties and are often used in the synthesis of dyes and other chemicals. 1,3,2-Dioxaborolane derivatives are commonly used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions.

Synthesis Analysis

While specific synthesis methods for this compound are not available, dinitrophenyl compounds are typically synthesized through nitration of phenol with nitric acid. The 1,3,2-dioxaborolane group could potentially be synthesized through a boron-based reaction.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the dinitrophenyl and dioxaborolane groups. Dinitrophenyl compounds typically have a planar structure with the nitro groups attached to the phenyl ring. The 1,3,2-dioxaborolane group would add a three-membered ring structure to the molecule.

Chemical Reactions Analysis

Dinitrophenyl compounds are known to undergo a variety of chemical reactions, including reduction and substitution reactions. The reactivity of the 1,3,2-dioxaborolane group would depend on the specific substituents present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the presence of the dinitrophenyl and dioxaborolane groups. Dinitrophenyl compounds are typically yellow and crystalline.

Mechanism of Action

Target of Action

The primary target of 3,5-Dinitrophenylboronic acid, pinacol ester is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

The compound interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This is part of the SM cross-coupling reaction, which also involves an oxidative addition step where palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .

Biochemical Pathways

The affected pathway is the SM cross-coupling reaction pathway . This pathway involves the conjoining of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The downstream effects include the formation of new carbon-carbon bonds, contributing to the synthesis of complex organic compounds .

Pharmacokinetics

It’s known that pinacol boronic esters are highly valuable building blocks in organic synthesis . They are relatively stable, readily prepared, and generally environmentally benign .

Result of Action

The result of the action of 3,5-Dinitrophenylboronic acid, pinacol ester is the formation of new carbon-carbon bonds via the SM cross-coupling reaction . This leads to the synthesis of complex organic compounds, contributing to various areas of organic synthesis .

Action Environment

The action of 3,5-Dinitrophenylboronic acid, pinacol ester is influenced by environmental factors such as the presence of a metal catalyst (typically palladium) and the reaction conditions . The compound exhibits different solubility and stability under different conditions .

Safety and Hazards

Dinitrophenyl compounds are known to be explosive and should be handled with care. The safety and hazards associated with the 1,3,2-dioxaborolane group would depend on the specific substituents present.

Future Directions

The future directions for this compound would likely depend on its specific applications. Dinitrophenyl compounds have potential uses in the synthesis of dyes and other chemicals. The 1,3,2-dioxaborolane group could potentially be used in the development of new coupling reactions.